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Compound of Interest

Compound Name: Uv-123

Cat. No.: B155743

Technical Support Center: UV-123 in PVC
Formulations

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and professionals in drug development who are
experiencing compatibility issues with UV-123 in Polyvinyl Chloride (PVC) formulations.

Troubleshooting Guides

This section addresses common problems encountered during the incorporation and testing of
UV-123 in PVC.

Issue 1: Discoloration (Yellowing/Browning) of PVC after UV Exposure

Question: My PVC formulation with UV-123 is still showing significant yellowing after
accelerated weathering tests. What could be the cause and how can | fix it?

Answer:

Several factors can contribute to discoloration despite the presence of a Hindered Amine Light
Stabilizer (HALS) like UV-123. Follow this troubleshooting workflow:
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Caption: Troubleshooting workflow for discoloration issues.

* UV-123 Concentration: Ensure the loading of UV-123 is within the recommended range for
your specific PVC formulation and application. While typical dosages range from 0.1% to
1.0%, the optimal concentration can vary.[1]
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» Synergistic Effects: UV-123, as a HALS, works by scavenging free radicals.[1] Its
performance is often significantly enhanced when used in combination with a UV absorber
(e.g., a benzotriazole type), which absorbs UV radiation before it can damage the polymer.[2]

[3]

« Interaction with Other Additives: Certain heat stabilizers, particularly some tin mercaptides,
can have antagonistic interactions with HALS, sometimes leading to a "pinking" phenomenon
or other discoloration.[4] Consider evaluating alternative heat stabilizers like calcium-zinc
systems.

 Dispersion: Uneven dispersion of UV-123 in the PVC matrix will lead to areas with
inadequate UV protection, resulting in localized discoloration. Review your compounding
procedure to ensure homogeneous mixing.

Issue 2: Reduced Mechanical Properties (Brittleness, Low Impact Strength) After UV Exposure

Question: My PVC samples with UV-123 have become brittle and show poor impact strength
after UV aging. How can | improve this?

Answer:

The loss of mechanical properties is a primary indicator of polymer degradation. Here’s how to
address it:
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Caption: Troubleshooting workflow for loss of mechanical properties.

» Stabilizer System Optimization: The combination and concentration of both UV-123 (HALS)
and a UV absorber are critical for maintaining mechanical integrity. An insufficient amount of
either can lead to chain scission and cross-linking, causing embrittlement.[5]

 Plasticizer Migration: In plasticized PVC formulations, UV exposure can accelerate the
migration of plasticizers to the surface. This loss of plasticizer leads to increased rigidity and
brittleness. Ensure your plasticizer is compatible and has low volatility and migration
tendencies.

o Accelerated Weathering Conditions: Ensure your accelerated weathering protocol (e.g.,
ASTM G154) is appropriate for your material and intended application. Excessively harsh
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conditions can lead to degradation that may not be representative of real-world performance.

[E1[71[8]
Issue 3: Surface Defects (Chalking, Loss of Gloss) After UV Exposure

Question: The surface of my PVC product is showing chalking and a significant loss of gloss
after weathering. | am using UV-123. What is the problem?

Answer:

Surface defects like chalking and loss of gloss are often the first visible signs of UV
degradation.

o Chalking: This is caused by the degradation of the polymer matrix at the surface, which
exposes filler particles like TiO2. While UV-123 is effective at scavenging radicals to prevent
this, its effectiveness can be influenced by the overall formulation. A synergistic combination
with a UV absorber is highly recommended to protect the surface.[2][3]

e Loss of Gloss: Gloss reduction is a sensitive indicator of the initial stages of surface
degradation. The micro-cracking and erosion of the surface scatters light, reducing the
perceived gloss. Optimizing the UV stabilizer package (UV-123 and a UV absorber) is key to
maintaining a smooth, glossy surface.

Frequently Asked Questions (FAQSs)

Q1: What is UV-123 and how does it work in PVC?

Al: UV-123 is a Hindered Amine Light Stabilizer (HALS). Its chemical name is Bis(1-octyloxy-
2,2,6,6-tetramethyl-4-piperidyl) sebacate.[9][10] Unlike UV absorbers that block UV radiation,
HALS function by scavenging free radicals that are formed within the polymer upon exposure
to UV light. This interrupts the degradation cycle, thus protecting the PVC from discoloration,
embrittlement, and loss of mechanical properties.[1] UV-123 is a liquid, low-basicity HALS,
which makes it particularly suitable for PVC, as it is less likely to interact with the acidic
byproducts of PVC degradation.[2]

Q2: What is the recommended dosage of UV-123 in a PVC formulation?
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A2: The typical recommended dosage of UV-123 is in the range of 0.1 to 1.0 phr (parts per
hundred of resin). However, the optimal concentration depends on several factors, including
the thickness of the PVC product, the type and concentration of other additives (like pigments,
fillers, and heat stabilizers), and the expected level of UV exposure in the end-use application.
It is always recommended to perform a ladder study to determine the most effective and
economical use level.

Q3: Can | use UV-123 as a standalone UV stabilizer in my PVC formulation?

A3: While UV-123 provides excellent light stability, it is highly recommended to be used in
conjunction with a UV absorber (UVA). HALS and UVAs work synergistically. The UVA absorbs
a significant portion of the UV radiation at the surface, while the HALS "cleans up" any free
radicals that are still generated. This dual-protection mechanism provides superior long-term
stability against both discoloration and the degradation of physical properties compared to
using either a HALS or a UVA alone.[2][3]

Q4: Are there any known negative interactions between UV-123 and other common PVC
additives?

A4: Yes, interactions can occur. Some sulfur-containing additives and certain types of heat
stabilizers (e.g., some organotin mercaptides) can have antagonistic effects with HALS,
potentially reducing their effectiveness or causing discoloration.[4] It is crucial to evaluate the
compatibility of the entire additive package. Low-basicity HALS like UV-123 are generally more
robust against interactions with acidic components.

Q5: How does UV-123 affect the initial color of my PVC product?

A5: UV-123 is a pale yellow liquid, but at typical use levels, it should have a minimal effect on
the initial color of the PVC compound, especially in opaque formulations. For highly transparent
or water-white applications, it is always advisable to prepare a small sample to confirm that the
initial color meets the required specifications.

Data Presentation

The following tables present illustrative data on the performance of a generic rigid PVC
formulation with and without a UV stabilization package including UV-123. This data is for
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comparison purposes and actual results will vary based on the specific formulation and testing

conditions.

Table 1: Yellowness Index (Y1) After Accelerated Weathering (ASTM G154)

Formulation Initial YI

Y| after 500 hrs

Y| after 1000 Y| after 2000

hrs hrs
Control (No UV
. 25 15.8 28.3 45.1
Stabilizer)
Formulation A
2.6 10.2 18.5 30.7
(0.5 phr UV-123)
Formulation B
(0.5 phr UV 2.5 8.1 154 26.9
Absorber)
Formulation C
(0.5 phr UV-123
2.6 45 7.8 12.3
+ 0.5 phr UV
Absorber)

Table 2: Gloss Retention (%) at 60° After Accelerated Weathering (ASTM D523)
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Formulation Initial Gloss

% Retention % Retention
after 500 hrs after 1000 hrs

% Retention
after 2000 hrs

Control (No UV
Stabilizer)

55%

30%

10%

Formulation A
(0.5 phr UV-123)

75%

58%

40%

Formulation B
(0.5 phr UV 85
Absorber)

80%

65%

48%

Formulation C
(0.5 phr UV-123
+ 0.5 phr UV
Absorber)

84

92%

85%

75%

Table 3: Notched 1zod Impact Strength (ft-Ib/in) After Accelerated Weathering (ASTM D4226)

. Initial Impact Impact Strength Impact Strength
Formulation
Strength after 1000 hrs after 2000 hrs
Control (No UV
15.2 51 2.3
Stabilizer)
Formulation A (0.5 phr
151 9.8 6.5
UV-123)
Formulation B (0.5 phr
15.3 10.5 7.1
UV Absorber)
Formulation C (0.5 phr
UV-123 + 0.5 phr UV 15.2 13.8 12.1

Absorber)

Experimental Protocols

1. Sample Preparation for Accelerated Weathering of Rigid PVC
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Caption: Workflow for PVC sample preparation.

» Objective: To prepare standardized rigid PVC plaques for accelerated weathering and
subsequent testing.

o Materials: PVC resin, heat stabilizer, lubricants, impact modifier, fillers (e.g., CaCQO3),
pigments (e.g., TiO2), UV-123, and any other additives as per the formulation.

e Procedure:

[¢]

Accurately weigh all components of the PVC formulation.

o Create a homogenous dry blend using a high-speed mixer.

o Melt compound the dry blend using a two-roll mill or a twin-screw extruder at a controlled
temperature profile (e.g., 170-190°C).

o Compression mold the compounded material into plagues of a specified dimension (e.qg.,
75 mm x 150 mm x 3 mm).

o Condition the plaques according to ASTM D618 (e.g., 23°C and 50% relative humidity for
at least 40 hours) before testing.

2. Accelerated Weathering Test

o Standard: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp
Apparatus for Exposure of Nonmetallic Materials.[6][7][8]

o Apparatus: QUV Accelerated Weathering Tester.

e Procedure:

o Mount the conditioned PVC plaques in the sample holders.
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o Select the appropriate fluorescent UV lamp (e.g., UVA-340 for simulating sunlight).

o Program the exposure cycle. A common cycle includes alternating periods of UV exposure
and condensation to simulate the effects of sunlight and dew. For example: 8 hours of UV
irradiation at 60°C followed by 4 hours of condensation at 50°C.

o Run the test for a predetermined duration (e.g., 500, 1000, 2000 hours), removing
samples at specified intervals for evaluation.

3. Evaluation of Weathered Samples
e Color Change (Yellowness Index):

o Standard: ASTM D2244 - Standard Practice for Calculation of Color Tolerances and Color
Differences from Instrumentally Measured Color Coordinates.[6][11]

o Procedure: Use a spectrophotometer or colorimeter to measure the L, a, and b* color
values of the samples before and after weathering. Calculate the Yellowness Index (Y1)
according to ASTM E313.

e Gloss Retention:
o Standard: ASTM D523 - Standard Test Method for Specular Gloss.[12][13][14][15][16]

o Procedure: Use a gloss meter at a specified angle (commonly 60°) to measure the
specular gloss of the samples before and after weathering. Calculate the percentage of
gloss retention.

e Impact Strength:

o Standard: ASTM D4226 - Standard Test Methods for Impact Resistance of Rigid Poly(Vinyl
Chloride) (PVC) Building Products.[17][18][19][20]

o Procedure: Determine the impact resistance of the samples using a falling weight impact
tester (e.g., Notched Izod or Gardner impact). Compare the impact energy required to
cause failure in weathered versus unweathered samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solving compatibility issues of UV-123 in PVC
formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155743#solving-compatibility-issues-of-uv-123-in-
pvc-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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